molecular formula C7H9NO2 B8668885 2-(Ethoxymethylidene)-3-oxobutanenitrile

2-(Ethoxymethylidene)-3-oxobutanenitrile

Cat. No.: B8668885
M. Wt: 139.15 g/mol
InChI Key: CRIIDVVGWAPYMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Ethoxymethylidene)-3-oxobutanenitrile is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9NO2

Molecular Weight

139.15 g/mol

IUPAC Name

2-(ethoxymethylidene)-3-oxobutanenitrile

InChI

InChI=1S/C7H9NO2/c1-3-10-5-7(4-8)6(2)9/h5H,3H2,1-2H3

InChI Key

CRIIDVVGWAPYMC-UHFFFAOYSA-N

Canonical SMILES

CCOC=C(C#N)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Oxo-butyronitrile (4.94 g, 60.9 mmol), triethylorthoformate (15.0 mL, 90.2 mmol), and acetic anhydride (0.3 mL, 2.7 mmol) were warmed to about 95-115° C. for about 1 hours, over which time a distillate was collected and discarded. After cooling the resultant mixture to room temperature, hexanes were added and a precipitate formed. The resultant mixture was filtered and the solids washed with hexanes, to yield the title compound as a solid.
Quantity
4.94 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step One

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